1-(3-Methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine
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Description
1-(3-Methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine is a pyrazole derivative characterized by a 3-methylphenyl group at the 1-position, an isopropyl (propan-2-yl) group at the 5-position, and an amine substituent at the 4-position of the pyrazole ring (Figure 1). Its molecular formula is C₁₃H₁₇N₃ (MW: 215.29 g/mol), and it is often utilized as a hydrochloride salt (CAS: 1803571-53-0, C₁₃H₁₈ClN₃, MW: 251.76 g/mol) to enhance solubility and stability .
Properties
Molecular Formula |
C13H17N3 |
|---|---|
Molecular Weight |
215.29 g/mol |
IUPAC Name |
1-(3-methylphenyl)-5-propan-2-ylpyrazol-4-amine |
InChI |
InChI=1S/C13H17N3/c1-9(2)13-12(14)8-15-16(13)11-6-4-5-10(3)7-11/h4-9H,14H2,1-3H3 |
InChI Key |
YVIPNJBNJBMMFS-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC=C1)N2C(=C(C=N2)N)C(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(3-Methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine typically involves the cyclization of appropriate precursors. One common method involves the reaction of 3-methylphenylhydrazine with an appropriate diketone or α,β-unsaturated carbonyl compound under acidic or basic conditions. The reaction conditions, such as temperature and solvent, can vary depending on the specific precursors used.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The choice of reaction conditions and purification methods is optimized to ensure high yield and purity. Techniques such as crystallization, distillation, and chromatography are commonly employed in the purification process.
Chemical Reactions Analysis
Types of Reactions
1-(3-Methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.
Reduction: Reduction reactions can lead to the formation of reduced derivatives.
Substitution: The compound can undergo substitution reactions where one or more atoms or groups are replaced by other atoms or groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.
Reduction: Reducing agents such as sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation are commonly used.
Substitution: Substitution reactions often involve reagents like halogens, alkylating agents, and nucleophiles.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides or hydroxylated derivatives, while reduction may produce amines or other reduced forms.
Scientific Research Applications
1-(3-Methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine has a wide range of scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.
Mechanism of Action
The mechanism of action of 1-(3-Methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, leading to modulation of their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Variations and Structural Features
Pyrazole derivatives exhibit diverse biological and chemical properties depending on substituent positions and functional groups. Below is a comparative analysis of key analogs:
Table 1: Structural Comparison of Pyrazole Derivatives
Key Observations:
Physical and Chemical Properties
Table 2: Comparative Physicochemical Data
- Thermal Stability : Pyrazole derivatives generally exhibit high thermal stability due to aromatic conjugation.
- Acid-Base Behavior : The amine group (pKa ~9–10) can protonate under acidic conditions, enhancing water solubility as hydrochloride salts .
Biological Activity
1-(3-Methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine is a member of the pyrazole class of compounds, which are known for their diverse biological activities. This compound has garnered attention for its potential applications in therapeutic areas such as anti-inflammatory and anticancer treatments.
Chemical Structure and Properties
The chemical structure of 1-(3-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine is characterized by a pyrazole ring substituted with a 3-methylphenyl group and a propan-2-yl group at specific positions. The hydrochloride salt form enhances its solubility, facilitating various biological assays and applications.
| Property | Details |
|---|---|
| IUPAC Name | 1-(3-methylphenyl)-5-propan-2-ylpyrazol-4-amine; hydrochloride |
| CAS Number | 1803571-53-0 |
| Molecular Formula | C13H17N3Cl |
| Molecular Weight | 248.75 g/mol |
The biological activity of this compound primarily involves its interaction with specific molecular targets, including enzymes and receptors involved in inflammatory pathways. Preliminary studies suggest that it may inhibit certain enzymes, leading to anti-inflammatory effects. Additionally, its structural features may allow it to modulate various signaling pathways related to cancer cell proliferation.
Anti-inflammatory Activity
Research indicates that pyrazole derivatives exhibit significant anti-inflammatory properties. For instance, studies have shown that compounds with similar structures can inhibit cyclooxygenase (COX) enzymes, leading to reduced production of pro-inflammatory mediators.
Anticancer Potential
1-(3-Methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine has shown promise in inhibiting the growth of various cancer cell lines. In vitro studies reveal significant cytotoxic effects against several cancer types:
Case Studies
Recent advancements in drug design have highlighted the efficacy of pyrazole derivatives in targeting cancer cells. For example, a study reported that pyrazole-linked compounds exhibited significant inhibition of Aurora-A kinase, a critical regulator of cell division, with an IC50 value as low as 0.067 µM, indicating potent anticancer activity .
Additionally, the compound's ability to induce apoptosis in cancer cells has been documented. For instance, derivatives similar to 1-(3-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine have been shown to trigger apoptotic pathways in A549 lung cancer cells .
Structure–Activity Relationship (SAR)
Understanding the structure–activity relationship is crucial for optimizing the biological activity of pyrazole derivatives. Modifications on the pyrazole ring or substituents can significantly influence their potency and selectivity for target enzymes or receptors.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
